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Introduction

6-Heneicosyn-11-one is an organic compound with the molecular formula C₂₁H₃₈O. It is

classified as a ketone and an alkyne, containing a carbonyl functional group at the 11th carbon

position and a carbon-carbon triple bond at the 6th position of its 21-carbon chain. This

document aims to provide a comprehensive overview of the known physical properties of 6-
Heneicosyn-11-one. However, it is important to note that publicly available data on this

specific compound is limited. It is primarily documented as a synthetic intermediate in the

preparation of (Z)-6-heneicosen-11-one, a sex pheromone of the Douglas fir tussock moth.[1]

[2]

Quantitative Physical Properties
A thorough review of scientific literature and chemical databases reveals a scarcity of

experimentally determined physical properties for 6-Heneicosyn-11-one. The available data is

summarized in the table below.
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Physical Property Value Notes

Molecular Formula C₂₁H₃₈O -

Molecular Weight 306.5 g/mol
Calculated from the molecular

formula.

Appearance Pale yellow oil
Described in a synthetic

procedure.[1]

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility Not available -

Refractive Index Not available -

The lack of comprehensive data necessitates that any application or further research involving

this compound would likely require experimental determination of its key physical properties.

Experimental Protocols
Detailed experimental protocols for the measurement of the physical properties of 6-
Heneicosyn-11-one are not published. However, standard methodologies for the

characterization of ketones and alkynes would be applicable.

General Protocol for Determining Boiling Point (Not Performed): The boiling point of a liquid

sample such as 6-Heneicosyn-11-one could be determined by distillation under reduced

pressure to prevent decomposition. The boiling point would be recorded as the temperature at

which the liquid and vapor phases are in equilibrium, corrected to standard pressure.

General Protocol for Determining Density (Not Performed): The density could be measured

using a pycnometer. The mass of a known volume of the substance would be determined at a

specific temperature, and the density calculated by dividing the mass by the volume.

Synthesis and Logical Workflow
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6-Heneicosyn-11-one is synthesized from an epoxy ketone precursor. The workflow involves

the ring-opening of the epoxide and subsequent rearrangement to form the alkyne.
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Caption: Synthetic workflow for 6-Heneicosyn-11-one.

Conclusion

While 6-Heneicosyn-11-one is a known chemical entity, its physical properties have not been

extensively characterized in the available scientific literature. The information presented here is

based on its molecular formula and its appearance as described in a synthetic context.

Researchers and drug development professionals requiring detailed physical property data for

this compound will need to undertake experimental measurements. The provided synthetic
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workflow offers a logical pathway for its preparation, which is the first step in enabling such

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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